Cas no 17291-05-3 (2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-)

• Product Name: 2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
• CAS No: 17291-05-3
• MF: C₁₆H₁₆O₇
• MW: 320.294045448303
• CID: 158125
• PubChem ID: 176920
• Update Time: 2025-04-19

2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
• (-)-EGC-4'-O-ME
• 4'-O-methyl-epigallocatechin
• (-)-EPIGALLOCATECHIN-4'-O-METHYL ETHER
• (-)-Epigallocatechin-4'-O-methylether 〔(-)-EGC-4'-O-Me〕
• Ourateacatechin
• 3,3',5,5',7-Flavanpentol, 4'-methoxy-, (-)-
• DTXSID00938238
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
• 4'-O-Methyl-epi-gallocatechin
• 17291-05-3
• Ouratea catechin
• (-)-4'-O-methylepigallocatechin
• Q27138593
• (-)-4''-O-methylepigallocatechin
• LMPK12020134
• 4'-Methyl-(-)-epigallocatechin
• 4'-O-Methyl-(-)-epigallocatechin
• UNII-WM87TQ077U
• BDBM50260057
• CHEMBL485460
• CHEBI:70253
• (2R,3R)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• Ouratea-Catechin
• (-)-4'-Methylepigallocatechin
• SCHEMBL13099972
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R-cis)-
• 4'-Methylepigallocatechin
• 4'-O-Methyl-(-)-Epi-Gallocatechin
• 4'-O-Methylepigallocatechin
• WM87TQ077U
• 2-(3,5-Dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• 4'-Methyl-epigallocatechin
• ConMedNP.1821
• Gallocatechin 4'-methyl ether
• Dataset-S1.355
• Dataset-S1.354
• 4'-O-methylgallocatechin
• (2R,3S)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• ConMedNP.1820
• ent-Gallocatechin 4'-methyl ether

• Inchi： 1S/C16H16O7/c1-22-16-11(19)2-7(3-12(16)20)15-13(21)6-9-10(18)4-8(17)5-14(9)23-15/h2-5,13,15,17-21H,6H2,1H3/t13-,15-/m1/s1
• InChI Key： ITDYPNOEEHONAH-UKRRQHHQSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)O)OC)O)O)O)O

Computed Properties

• Exact Mass: 320.09000
• Monoisotopic Mass: 320.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 119.61000
• LogP: 1.55470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Epigallocatechins